2-[(2-Oxotetrahydro-3-furanyl)sulfanyl]benzoic acid

• Molecular Formula: C11H10O4S
• Molecular Weight: 238.26 g/mol
• IUPAC Name: 2-(2-oxooxolan-3-yl)sulfanylbenzoic acid
• InChI: InChI=1S/C11H10O4S/c12-10(13)7-3-1-2-4-8(7)16-9-5-6-15-11(9)14/h1-4,9H,5-6H2,(H,12,13)
• InChI Key: PCPCBDJBLRFOKB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1SC2=CC=CC=C2C(=O)O

Description

2-[(2-Oxotetrahydro-3-furanyl)sulfanyl]benzoic acid is a useful research compound. Its molecular formula is C11H10O4S and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 250 ml of water are dissolved 25 g of thiosalicylic acid and 60 g of sodium carbonate. Then, under ice-cooling, 38 g of α-bromo-γ-butyrolactone is added dropwise. The mixture is stirred at room temperature for 3 hours. The reaction mixture is made acidic with dilute hydrochloric acid and the resultant precipitate is recovered by filtration, rinsed with water and recrystallized from ethanol. By the above procedure there is obtained 32.5 g of α-[(2-carboxyphenyl)thio]-γ-butyrolactone as colorless prisms melting at 180°-182° C.